Cas no 905662-55-7 (N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• CAS No: 905662-55-7
• MF: C₁₆H₁₃N₃O₅S
• MW: 359.356522321701
• CID: 5843994
• PubChem ID: 7542915
• Update Time: 2025-11-06

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• F2525-0008
• AB00679200-01
• N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-nitrobenzamide
• 905662-55-7
• AKOS024656765

• Inchi： 1S/C16H13N3O5S/c1-23-12-7-11-14(8-13(12)24-2)25-16(17-11)18-15(20)9-3-5-10(6-4-9)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key： BMSQPMIBGRKJBA-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 359.05759170g/mol
• Monoisotopic Mass: 359.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide

Comprehensive Overview of N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 905662-55-7)

N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide (CAS No. 905662-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzothiazole derivative is characterized by its unique molecular structure, combining a dimethoxybenzothiazole core with a nitrobenzamide moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 905662-55-7 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often explore its synthetic pathways, physicochemical properties, and potential biological activities. Recent studies highlight its relevance in targeting specific enzymes or receptors, aligning with the growing demand for small-molecule inhibitors in therapeutic development.

In the context of current trends, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide is frequently discussed alongside topics like structure-activity relationships (SAR) and computational drug design. Its nitro group and benzothiazole scaffold are of particular interest due to their electron-withdrawing and aromatic properties, which influence binding affinity and metabolic stability. These attributes are crucial for optimizing lead compounds in modern pharmacology.

From an SEO perspective, users often search for terms such as "905662-55-7 supplier," "N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide synthesis," or "benzothiazole derivatives applications." Addressing these queries, this compound is typically synthesized via amide coupling reactions, with detailed protocols available in peer-reviewed journals. Its solubility, melting point, and spectral data (e.g., NMR, MS) are well-documented, facilitating its use in laboratory settings.

Another hot topic is the compound's potential role in green chemistry. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption. This aligns with global initiatives for sustainable chemical production, making CAS 905662-55-7 a subject of interest beyond traditional applications.

In summary, N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-4-nitrobenzamide represents a versatile compound with multifaceted applications. Its molecular design and functional groups offer ample opportunities for innovation, particularly in drug development and materials science. As research progresses, its significance in addressing current scientific challenges is expected to grow, reinforcing its value in both academic and industrial spheres.